Cas no 2173999-93-2 (1-(1,3-oxazol-4-yl)methylpiperazine dihydrochloride)

• Product Name: 1-(1,3-oxazol-4-yl)methylpiperazine dihydrochloride
• CAS No: 2173999-93-2
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 5213336
• PubChem ID: 137951173
• Update Time: 2025-06-09

1-(1,3-oxazol-4-yl)methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1,3-oxazol-4-yl)methyl]piperazine dihydrochloride
• 1-(1,3-oxazol-4-yl)methylpiperazine dihydrochloride

• Inchi： 1S/C8H13N3O.ClH/c1-3-11(4-2-9-1)5-8-6-12-7-10-8;/h6-7,9H,1-5H2;1H
• InChI Key： ZBUDVVAGFOXBDU-UHFFFAOYSA-N
• SMILES： C(C1N=COC=1)N1CCNCC1.Cl

Additional information on 1-(1,3-oxazol-4-yl)methylpiperazine dihydrochloride

1-(1,3-Oxazol-4-yl)methylpiperazine Dihydrochloride: A Comprehensive Overview

1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride (CAS No. 2173999-93-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride is a derivative of piperazine, a six-membered heterocyclic amine. The presence of the 1,3-oxazol-4-yl group attached to the piperazine ring via a methyl linker imparts unique chemical and biological properties to this compound. The dihydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

The molecular formula of 1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride is C₉H₁₃N₃O·2HCl, with a molecular weight of approximately 250.12 g/mol. It is a white crystalline solid at room temperature and exhibits good stability under standard laboratory conditions. The compound's solubility in water is high, which is advantageous for its use in biological assays and drug formulation.

Synthesis Methods

The synthesis of 1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride has been extensively studied in the literature. One common approach involves the reaction of 4-(bromomethyl)-1,3-oxazole with piperazine in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt. This method provides high yields and good purity, making it suitable for large-scale production.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method involves the reaction of 4-(bromomethyl)-1,3-oxazole with piperazine under microwave irradiation conditions. The resulting product is purified by recrystallization or column chromatography to obtain the desired compound.

Biological Activities

1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride has been investigated for its potential biological activities, including its effects on neurotransmitter systems and its anti-inflammatory properties. Recent studies have shown that this compound exhibits significant activity as a serotonin receptor modulator. Specifically, it has been found to act as a partial agonist at the 5-HT_2A receptor, which is involved in various physiological processes such as mood regulation and cognitive function.

In addition to its serotonin receptor activity, 1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride has also been studied for its anti-inflammatory effects. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The therapeutic potential of 1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride has been explored in several preclinical studies. Animal models have shown that this compound can effectively reduce symptoms of depression and anxiety when administered orally or intraperitoneally. These effects are attributed to its modulation of serotonin receptors in the brain.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride. The study found that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

Conclusion

1-(1,3-Oxazol-4-yl)methylpiperazine dihydrochloride (CAS No. 2173999-93-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various neurological and inflammatory disorders.